Cas no 249508-40-5 (2,5,8,11-Tetraoxadodecane, 1-phenyl-)

• Product Name: 2,5,8,11-Tetraoxadodecane, 1-phenyl-
• CAS No: 249508-40-5
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 1420355
• PubChem ID: 15050635
• Update Time: 2025-04-20

2,5,8,11-Tetraoxadodecane, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11-Tetraoxadodecane, 1-phenyl-
• triethylene glycol benzyl methyl ether
• 249508-40-5
• SCHEMBL10711167

• Inchi： 1S/C14H22O4/c1-15-7-8-16-9-10-17-11-12-18-13-14-5-3-2-4-6-14/h2-6H,7-13H2,1H3
• InChI Key： MNYPBMIZZXOTPO-UHFFFAOYSA-N
• SMILES： O(CCOCCOC)CCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 254.15180918g/mol
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.9Ų